4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide

• IUPAC Name: 4-fluoro-N-(2-oxo-3H-1,3-benzoxazol-6-yl)benzamide
• InChI: InChI=1S/C14H9FN2O3/c15-9-3-1-8(2-4-9)13(18)16-10-5-6-11-12(7-10)20-14(19)17-11/h1-7H,(H,16,18)(H,17,19)
• InChI Key: CFWYINVCHVSRQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)NC(=O)O3)F
• Molecular Formula: C14H9FN2O3
• Molecular Weight: 272.23 g/mol

Description

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the receptor tyrosine kinase (RTK), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antibacterial, and antifungal properties. It has also been shown to induce apoptosis (programmed cell death) in certain cancer cells. However, more research is needed to fully understand the effects of the compound on different biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide in lab experiments is its potential as a drug candidate for various diseases. It can also be used as a tool compound to investigate the role of specific enzymes and receptors in biological systems. However, one limitation is the lack of information on the compound's toxicity and pharmacokinetics, which can affect its potential as a drug candidate.

Future Directions

There are several future directions for research on 4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide. One direction is to investigate its potential as a drug candidate for different diseases, including cancer, inflammation, and neurodegeneration. Another direction is to study its effects on different biological systems, including the immune system and the nervous system. Additionally, further research is needed to understand the compound's toxicity and pharmacokinetics, which can affect its potential as a drug candidate.

Synthesis Methods

4-fluoro-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)benzamide can be synthesized using a variety of methods, including the reaction of 4-fluorobenzoyl chloride with 2-aminobenzoic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with an acid anhydride to form the final product. Other methods involve the use of different reagents and catalysts, but the overall process remains similar.

Scientific Research Applications

The compound has been extensively studied for its potential use in the development of new drugs targeting various diseases such as cancer, inflammation, and neurodegeneration. It has also been investigated for its antibacterial and antifungal properties. The compound has been shown to inhibit the activity of certain enzymes and receptors, making it a promising candidate for drug development.